1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene

• IUPAC Name: 1-[dichloro(phenyl)methyl]-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H9Cl2F3/c15-13(16,10-5-2-1-3-6-10)11-7-4-8-12(9-11)14(17,18)19/h1-9H
• InChI Key: FMNPLMNHYPIODH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=CC=C2)C(F)(F)F)(Cl)Cl
• Molecular Formula: C14H9Cl2F3
• Molecular Weight: 305.1 g/mol

Description

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene, also known as 1,3-DCPMTFB, is an organic compound belonging to the group of organofluorines. It is a colorless, volatile liquid with a pungent odor, and is soluble in organic solvents. It is a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene is an organofluorine compound, and as such, it is capable of forming strong carbon-fluorine bonds. The formation of these bonds is the basis for the mechanism of action of 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene. The strong carbon-fluorine bonds are capable of binding to other organic molecules, forming new chemical structures. This allows 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene to be used as a reagent in the synthesis of various organic compounds.
Biochemical and Physiological Effects
1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene is an organofluorine compound, and as such, it has a range of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. It has also been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. In addition, 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene has been shown to have an inhibitory effect on the enzyme lipoxygenase, which is involved in the production of leukotrienes.

Advantages and Limitations for Lab Experiments

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene has several advantages for laboratory experiments. It is a relatively inexpensive compound, and its volatility allows it to be easily handled and stored. It is also a highly reactive compound, making it useful for a variety of synthetic reactions. However, 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene is toxic and should be handled with caution. In addition, it is flammable, and precautions should be taken to ensure that it is stored and handled properly.

Future Directions

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene has a wide range of potential applications in the field of synthetic chemistry. It can be used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It can also be used as a starting material in the synthesis of fluorinated compounds, and as a catalyst in the synthesis of polymers. In addition, it can be used in the synthesis of fluorinated polymers, and as a solvent in the synthesis of polymers. Finally, 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene can be used in the development of new drugs and agrochemicals.

Synthesis Methods

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene can be synthesized using a variety of methods. The most commonly used method is the reaction of 1,3-dichloropropane with trifluoromethylbenzene in the presence of an acid catalyst. This reaction produces 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene in yields of up to 95%. Other methods of synthesis include the reaction of trifluoromethylbenzene with 1,3-dichloropropene, and the reaction of 1,3-dichloropropene with trifluoromethylbenzene in the presence of a base catalyst.

Scientific Research Applications

1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a reactant in the synthesis of fluorinated polymers, and has been used as a solvent in the synthesis of polymers. In addition, 1-(Dichlorophenylmethyl)-3-(trifluoromethyl)benzene has been used as a starting material in the synthesis of fluorinated compounds, and as a catalyst in the synthesis of polymers.